Cas no 476671-58-6 ((2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476671-58-6
• MF: C₂₁H₁₈N₂O₂S
• MW: 362.444823741913
• CID: 6527307
• PubChem ID: 18558366
• Update Time: 2025-07-21

(2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• AKOS024599029
• (Z)-3-(2,4-dimethoxyphenyl)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (Z)-3-(2,4-dimethoxyphenyl)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile
• F0760-0561
• (2Z)-3-(2,4-dimethoxyphenyl)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 476671-58-6

• Inchi： 1S/C21H18N2O2S/c1-14-4-6-15(7-5-14)19-13-26-21(23-19)17(12-22)10-16-8-9-18(24-2)11-20(16)25-3/h4-11,13H,1-3H3/b17-10-
• InChI Key： LLCBXTGFFZSHLR-YVLHZVERSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=C1/C(/C#N)=C\C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 362.10889899g/mol
• Monoisotopic Mass: 362.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Chemical Profile of (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 476671-58-6)

Compound (CAS No. 476671-58-6) is a structurally complex molecule with significant potential in the field of pharmaceutical and biochemical research. The chemical name, (2Z)-3-(2,4-dimethoxyphenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile, provides a detailed insight into its molecular architecture, which includes a variety of functional groups that contribute to its unique chemical properties and biological activities.

The presence of a nitrile group (-CN) and a thiazole ring in the molecular structure suggests that this compound may exhibit a range of biological activities. Thiazole derivatives are well-known for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The nitrile group can also contribute to the compound's reactivity and potential for further chemical modifications.

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The aromatic rings in (CAS No. 476671-58-6) contribute to its hydrophobicity and may influence its solubility and bioavailability. The methoxy groups (-OCH₃) at the 2 and 4 positions of the phenyl ring enhance the compound's electronic properties, potentially affecting its interaction with biological targets. These features make it an interesting subject for further investigation.

In the context of drug development, the combination of these structural elements suggests that (CAS No. 476671-58-6) could serve as a lead compound for designing novel therapeutics. Its unique chemical profile may allow it to interact with specific receptors or enzymes in a way that existing drugs do not. This potential is particularly relevant in areas such as oncology, where selective targeting is crucial for effective treatment.

Advanced computational methods, including molecular docking and quantum mechanical calculations, have been employed to explore the binding interactions of this compound with biological targets. These studies have provided valuable insights into its mechanism of action and have helped identify key residues involved in its binding affinity. Such computational approaches are essential for optimizing drug candidates before moving into experimental validation.

The synthesis of (CAS No. 476671-58-6) involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been utilized to construct the complex thiazole core efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

Evaluation of the pharmacokinetic properties of (CAS No. 476671-58-6) is critical for determining its suitability as a drug candidate. Parameters such as absorption, distribution, metabolism, excretion, and toxicity (ADMET) need to be thoroughly assessed through both in vitro and in vivo studies. These assessments help predict how the compound will behave in a biological system and guide further development efforts.

Recent advancements in high-throughput screening technologies have accelerated the process of identifying bioactive compounds like (CAS No. 476671-58-6). These technologies allow researchers to test thousands of compounds against various biological targets rapidly, enabling faster identification of promising candidates for further investigation.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting the behavior of new compounds before they are synthesized. By simulating how (CAS No. 476671-58-6) interacts with biological targets, researchers can gain insights into its potential efficacy and optimize its structure for better performance.

The future prospects for (CAS No. 476671-58-6) in pharmaceutical research are promising. As our understanding of biological systems continues to grow, so does our ability to design molecules that interact selectively with disease-causing targets. This compound represents an exciting opportunity to explore new therapeutic avenues through innovative chemical design.